Cas no 2229643-15-4 (1-Fluoro-3-methyl-2-(2-nitroethenyl)benzene)

• Product Name: 1-Fluoro-3-methyl-2-(2-nitroethenyl)benzene
• CAS No: 2229643-15-4
• MF: C₉H₈FNO₂
• MW: 181.163725852966
• CID: 5778305
• PubChem ID: 137729750
• Update Time: 2025-07-23

1-Fluoro-3-methyl-2-(2-nitroethenyl)benzene Chemical and Physical Properties

Names and Identifiers

• EN300-1744615
• 1-fluoro-3-methyl-2-(2-nitroethenyl)benzene
• 2229643-15-4
• 1-Fluoro-3-methyl-2-(2-nitroethenyl)benzene

• Inchi： 1S/C9H8FNO2/c1-7-3-2-4-9(10)8(7)5-6-11(12)13/h2-6H,1H3/b6-5+
• InChI Key： AEPGNMWGFQRTQK-AATRIKPKSA-N
• SMILES： FC1=CC=CC(C)=C1/C=C/[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.05390666g/mol
• Monoisotopic Mass: 181.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-Fluoro-3-methyl-2-(2-nitroethenyl)benzene

Introduction to 1-Fluoro-3-methyl-2-(2-nitroethenyl)benzene (CAS No: 2229643-15-4)

1-Fluoro-3-methyl-2-(2-nitroethenyl)benzene, identified by the Chemical Abstracts Service Number (CAS No) 2229643-15-4, is a fluorinated aromatic compound featuring a nitroethenyl substituent. This molecule has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis due to its unique structural and electronic properties. The presence of both fluorine and nitro groups imparts distinct reactivity, making it a valuable intermediate in the development of novel therapeutic agents.

The structural framework of 1-Fluoro-3-methyl-2-(2-nitroethenyl)benzene consists of a benzene ring substituted with a fluoro group at the 1-position, a methyl group at the 3-position, and an alpha,beta-unsaturated nitroethenyl moiety at the 2-position. This configuration creates a system with potential applications in cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are widely employed in medicinal chemistry for constructing complex molecular architectures.

Recent advancements in synthetic methodologies have highlighted the utility of 1-Fluoro-3-methyl-2-(2-nitroethenyl)benzene as a precursor in the synthesis of biologically active compounds. For instance, researchers have demonstrated its role in generating fluorinated heterocycles, which are known to exhibit enhanced metabolic stability and improved pharmacokinetic profiles. The nitroethenyl group serves as a versatile handle for further functionalization, enabling the construction of diverse pharmacophores.

In the realm of drug discovery, 1-Fluoro-3-methyl-2-(2-nitroethenyl)benzene has been explored as a building block for small-molecule inhibitors targeting various disease-related pathways. Its fluorine substituent, in particular, is recognized for its ability to modulate binding affinity and selectivity when incorporated into drug candidates. Studies have shown that fluorinated aromatic compounds often exhibit improved bioavailability and reduced toxicity compared to their non-fluorinated counterparts.

The electronic properties of 1-Fluoro-3-methyl-2-(2-nitroethenyl)benzene also make it an attractive candidate for materials science applications. The combination of electron-withdrawing nitro and electron-donating fluoro groups can lead to compounds with tunable optoelectronic characteristics. This has sparked interest in exploring its potential use in organic light-emitting diodes (OLEDs), photovoltaic cells, and other advanced functional materials.

From a synthetic chemistry perspective, the preparation of 1-Fluoro-3-methyl-2-(2-nitroethenyl)benzene involves multi-step reactions that showcase modern techniques in organic synthesis. The introduction of the fluoro group typically requires palladium-catalyzed cross-coupling reactions or electrochemical fluorination methods, while the nitroethenyl moiety can be installed via Vilsmeier-Haack formylation followed by reduction. These synthetic strategies not only highlight the versatility of 1-Fluoro-3-methyl-2-(2-nitroethenyl)benzene but also contribute to the broader toolkit available for constructing complex organic molecules.

The pharmacological potential of this compound has been further investigated through computational modeling and experimental screening. Virtual screening approaches have identified analogs of 1-Fluoro-3-methyl-2-(2-nitroethenyl)benzene that show promise as kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer signaling pathways. Experimental validation of these hits has confirmed their biological activity, paving the way for further optimization.

In conclusion, 1-Fluoro-3-methyl-2-(2-nitroethenyl)benzene (CAS No: 2229643-15-4) represents a fascinating compound with broad applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable scaffold for drug discovery and an intriguing material for advanced technological applications. As research continues to uncover new synthetic routes and biological functions, this compound is poised to play an increasingly significant role in scientific innovation.